Cas no 2227947-72-8 (tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate)
2227947-72-8 structure
Product Name:tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate
CAS No:2227947-72-8
MF:C13H25NO4
MW:259.341904401779
CID:5769650
PubChem ID:165620587
Update Time:2023-11-25
tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2227947-72-8
- EN300-1883078
- tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate
- tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate
-
- Inchi: 1S/C13H25NO4/c1-10(15)5-6-13(7-8-17-9-13)14-11(16)18-12(2,3)4/h10,15H,5-9H2,1-4H3,(H,14,16)/t10-,13?/m1/s1
- InChI Key: BXJOODNQJVVEOG-VUUHIHSGSA-N
- SMILES: O1CCC(C1)(CC[C@@H](C)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 259.17835828g/mol
- Monoisotopic Mass: 259.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.8Ų
tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1883078-0.05g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 0.05g |
$1620.0 | 2023-09-18 | ||
| Enamine | EN300-1883078-0.1g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 0.1g |
$1697.0 | 2023-09-18 | ||
| Enamine | EN300-1883078-0.25g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 0.25g |
$1774.0 | 2023-09-18 | ||
| Enamine | EN300-1883078-0.5g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 0.5g |
$1851.0 | 2023-09-18 | ||
| Enamine | EN300-1883078-1.0g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 1g |
$1929.0 | 2023-06-03 | ||
| Enamine | EN300-1883078-2.5g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 2.5g |
$3782.0 | 2023-09-18 | ||
| Enamine | EN300-1883078-5.0g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 5g |
$5594.0 | 2023-06-03 | ||
| Enamine | EN300-1883078-10.0g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 10g |
$8295.0 | 2023-06-03 | ||
| Enamine | EN300-1883078-1g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 1g |
$1929.0 | 2023-09-18 | ||
| Enamine | EN300-1883078-5g |
tert-butyl N-{3-[(3R)-3-hydroxybutyl]oxolan-3-yl}carbamate |
2227947-72-8 | 5g |
$5594.0 | 2023-09-18 |
tert-butyl N-{3-(3R)-3-hydroxybutyloxolan-3-yl}carbamate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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